molecular formula C6H11ClN4O B2587933 7-Amino-5,6,7,8-tetrahydro-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one;hydrochloride CAS No. 2243513-84-8

7-Amino-5,6,7,8-tetrahydro-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one;hydrochloride

Cat. No. B2587933
CAS RN: 2243513-84-8
M. Wt: 190.63
InChI Key: BXOVBFKMDYILQQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“7-Amino-5,6,7,8-tetrahydro-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one;hydrochloride” is a compound that is part of the [1,2,4]triazolo[4,3-a]pyridin-3(2H)-one family . It is used in the field of medicinal chemistry .


Synthesis Analysis

The synthesis of similar compounds involves the use of readily available raw materials and a simple synthesis route . The method includes adding ethanol and hydrazine hydrate, dropwise adding 2-chloropyrazine, regulating the pH value to 6, and removing impurities to obtain 2 . This method does not produce a large quantity of byproducts and is favorable for industrial production .


Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds include the addition of ethanol and hydrazine hydrate, dropwise adding 2-chloropyrazine, and regulating the pH value to 6 . Further steps involve the addition of chlorobenzene and trifluoroacetic anhydride .

Scientific Research Applications

Toxicity and Environmental Exposure

  • Toxic Encephalopathy and Methemoglobinemia: A study reported on the toxicity of 5-amino-2-(trifluoromethyl)pyridine, highlighting the importance of understanding chemical hazards. The compound caused severe symptoms, including methemoglobinemia and toxic encephalopathy, underscoring the need for caution in industrial production due to its absorption through the respiratory tract (Y. Tao et al., 2022).

Pharmacokinetics and Drug Metabolism

  • Antiulcer Compound Tolerability: Research into the pharmacokinetics and tolerability of new antiulcer compounds, such as 5-[(2-Diethylamino)ethyl]amino-5,11-dihydro[1]benzoxepino[3,4- b]pyridine trihydrochloride, provides insight into how related compounds are absorbed, metabolized, and excreted in humans, contributing to safer and more effective drug development (B. Uckert et al., 1989).

Exposure and Risk Assessment

  • Environmental Exposure to Carcinogens: Studies measuring the levels of carcinogenic heterocyclic amines in urine of healthy volunteers eating normal diets versus those receiving parenteral alimentation highlight ongoing exposure to potentially harmful compounds through diet, emphasizing the importance of monitoring and regulating environmental and dietary exposures (H. Ushiyama et al., 1991).

Application in Disease Prevention and Treatment

  • Neuroprotection in Parkinson's Disease: Research into the effects of caffeine and A2A adenosine receptor inactivation in a model of Parkinson's disease illustrates the potential therapeutic applications of related compounds in neurodegenerative diseases. This research supports the exploration of receptor antagonists as treatments for conditions like Parkinson's disease (J. Chen et al., 2001).

Understanding the Impact of Cooking and Diet on Health

  • Dietary Assessment of Xenobiotics: A pilot study assessing xenobiotics derived from food processing in an adult sample highlighted the presence of heterocyclic amines in the diet, underscoring the importance of understanding how food preparation methods can influence exposure to potentially harmful compounds (A. Zapico et al., 2022).

Mechanism of Action

properties

IUPAC Name

7-amino-5,6,7,8-tetrahydro-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one;hydrochloride
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H10N4O.ClH/c7-4-1-2-10-5(3-4)8-9-6(10)11;/h4H,1-3,7H2,(H,9,11);1H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BXOVBFKMDYILQQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN2C(=NNC2=O)CC1N.Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H11ClN4O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

190.63 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.